2-chloro-5-fluoro-4-methoxyquinazoline
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-chloro-5-fluoro-4-methoxyquinazoline is a chemical compound with the molecular formula C9H6ClFN2O . It is a derivative of quinazoline, a bicyclic compound containing two fused six-membered rings, a benzene ring, and a nitrogen-containing pyrimidine ring .
Molecular Structure Analysis
The molecular structure of 2-chloro-5-fluoro-4-methoxyquinazoline consists of a quinazoline core, which is a bicyclic compound containing two fused six-membered rings, a benzene ring, and a nitrogen-containing pyrimidine ring . The compound is substituted at the 2nd, 5th, and 4th positions with a chloro, fluoro, and methoxy group, respectively .properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-chloro-5-fluoro-4-methoxyquinazoline involves the reaction of 2-chloro-5-fluoro-4-nitroquinazoline with methanol in the presence of a reducing agent to yield the desired product.", "Starting Materials": [ "2-chloro-5-fluoro-4-nitroquinazoline", "Methanol", "Reducing agent (e.g. palladium on carbon, hydrogen gas)" ], "Reaction": [ "Add 2-chloro-5-fluoro-4-nitroquinazoline to a reaction vessel", "Add methanol to the reaction vessel", "Add a reducing agent (e.g. palladium on carbon, hydrogen gas) to the reaction vessel", "Heat the reaction mixture to reflux for several hours", "Allow the reaction mixture to cool to room temperature", "Filter the reaction mixture to remove any solids", "Concentrate the filtrate under reduced pressure to yield the crude product", "Purify the crude product by recrystallization or column chromatography" ] } | |
CAS RN |
170130-10-6 |
Product Name |
2-chloro-5-fluoro-4-methoxyquinazoline |
Molecular Formula |
C9H6ClFN2O |
Molecular Weight |
212.6 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.